![molecular formula C20H17N3OS2 B1227164 1-[2-(4-Methylphenyl)-3-indolizinyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethanone](/img/structure/B1227164.png)
1-[2-(4-Methylphenyl)-3-indolizinyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(4-methylphenyl)-3-indolizinyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethanone is a member of pyrroles.
Scientific Research Applications
Antituberculosis Activity
- A study by Chitra et al. (2011) synthesized a series of 3-heteroarylthioquinoline derivatives, including the mentioned compound, and found significant in vitro activity against Mycobacterium tuberculosis. This suggests potential applications in antituberculosis drugs (Chitra et al., 2011).
Anticonvulsant Evaluation
- Rajak et al. (2010) synthesized novel derivatives including the mentioned compound and evaluated them for anticonvulsant potential. The study confirmed the importance of various structural features for anticonvulsant activity (Rajak et al., 2010).
Anti-Breast Cancer Agents
- A study by Mahmoud et al. (2021) used derivatives of the compound as building blocks for synthesizing thiazolyl(hydrazonoethyl)thiazoles, which showed promising antitumor activities against MCF-7 tumor cells (Mahmoud et al., 2021).
Antimicrobial Activity
- Kaplancıklı et al. (2014) synthesized tetrazole derivatives including this compound and found some of them to be potent anticandidal agents with weak cytotoxicities (Kaplancıklı et al., 2014).
Antinociceptive Activity
- Önkol et al. (2004) reported on the synthesis of 1,3,4-thiadiazole derivatives, including the mentioned compound, which showed significant antinociceptive activity, suggesting potential use in pain management (Önkol et al., 2004).
HIV-1 Replication Inhibitors
- Che et al. (2015) synthesized N-arylsulfonyl derivatives of the compound that have been identified as inhibitors of HIV-1 replication (Che et al., 2015).
properties
Molecular Formula |
C20H17N3OS2 |
---|---|
Molecular Weight |
379.5 g/mol |
IUPAC Name |
1-[2-(4-methylphenyl)indolizin-3-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethanone |
InChI |
InChI=1S/C20H17N3OS2/c1-13-6-8-15(9-7-13)17-11-16-5-3-4-10-23(16)19(17)18(24)12-25-20-22-21-14(2)26-20/h3-11H,12H2,1-2H3 |
InChI Key |
ZLBVSLMDMBJJSR-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CC=CC3=C2)C(=O)CSC4=NN=C(S4)C |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CC=CC3=C2)C(=O)CSC4=NN=C(S4)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.